Cas no 1606-47-9 (1-Penten-3-one,4-methyl-)
1-Penten-3-one,4-methyl- structure
Product Name:1-Penten-3-one,4-methyl-
CAS No:1606-47-9
Molecular Formula:C6H10O
Molecular Weight:98.143
MDL:MFCD00129062
CID:208956
PubChem ID:74152
1-Penten-3-one,4-methyl- Properties
Names and Identifiers
-
- 1-Penten-3-one,4-methyl-
- 4-METHYL-1-PENTENE-3-ONE
- 4-methylpent-1-en-3-one
- 4-Methyl-1-penten-3-one
- Isopropyl vinyl ketone
- AKOS006239046
- i-propyl vinyl ketone
- 1606-47-9
- isopropylvinyl ketone
- DTXSID10166944
- 4-Methyl-1-penten-3-one #
- isopropylacrolein
- EN300-60336
- Q63399735
- C77506
- iso-C3H7COCH=CH2
- 1-PENTEN-3-ONE, 4-METHYL-
- MFCD00129062
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- MDL： MFCD00129062
- InChIKey： SNOYUTZWILESAI-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H10O/c1-4-6(7)5(2)3/h4-5H,1H2,2-3H3
- SMILES： CC(C)C(=O)C=C
Computed Properties
- Exact Mass: 98.0732
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 2
- Monoisotopic Mass: 98.073
- Heavy Atom Count: 7
- Complexity: 82.2
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.6
- Tautomer Count: 2
- Surface Charge: 0
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- PSA: 17.07
- Refractive Index: 1.406
- Boiling Point: 122.3°Cat760mmHg
- Flash Point: 23.4°C
- Density: 0.816
1-Penten-3-one,4-methyl- Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P001SJ3-250mg |
1-Penten-3-one, 4-methyl- |
1606-47-9 | 95% | 250mg |
$558.00 | ||
| A2B Chem LLC | AA82831-50mg |
4-Methylpent-1-en-3-one |
1606-47-9 | 95% | 50mg |
$237.00 | 2024-04-20 | |
| abcr | AB543324-250 mg |
4-Methylpent-1-en-3-one; . |
1606-47-9 | 250MG |
€500.50 | |||
| Ambeed | A629612-1g |
4-Methylpent-1-en-3-one |
1606-47-9 | 95% +(stabilized with TBC) | 1g |
$786.0 | ||
| Enamine | EN300-60336-0.05g |
4-methylpent-1-en-3-one |
1606-47-9 | 95% | 0.05g |
$191.0 | 2023-05-29 |
1-Penten-3-one,4-methyl- Related Literature
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Ian Liddle,Michelle Glass,Joel D. A. Tyndall,Andrea J. Vernall RSC Med. Chem., 2022,13, 497-510
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Ruqian Lian,Dashuai Wang,Xing Ming,Rongyu Zhang,Yingjin Wei,Jianrui Feng,Xing Meng,Gang Chen J. Mater. Chem. A, 2018,6, 16228-16234
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Farzaneh Mohamadpour RSC Adv., 2022,12, 10701-10710
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Mengjiao Xu,Mengwei You,Yang Su,Boxue Ruan Lu,Ling Liu,Xin Lv,Shoulei Wang,Hui Mao,Liejin Zhou Org. Chem. Front., 2023,10, 1521-1526
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Ride Wang,Lei Xu,Jiayi Wang,Lang Sun,Yanan Jiao,Yuan Meng,Shuo Chen,Chunhai Fan Nanoscale, 2021,13, 18467-18472
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Xiaoxu Fu,Wenqiu Zeng,Ana C. Ramírez-Pérez Chem. Commun., 2018,54, 980-983
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Daniel Szunyogh,Thomas Day Goodacre,Lia Formenti,Alexander Gottberg,Evan Kallenberg,Ildikó Kálomista,Flemming H. Larsen,Jens Lassen,C. D. Philip Levy,Ruohong Li,Gerald D. Morris,Stavroula Pallada,Matthew R. Pearson,Stephan P. A. Sauer,Paul Schaffer,Peter W. Thulstrup,Lars Hemmingsen,Monika Stachura Dalton Trans., 2018,47, 14431-14435
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9. Front cover
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10. Contents list
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1606-47-9)1-Penten-3-one,4-methyl-
Purity:99%
Quantity:1g
Price($):707.0